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Compound of Interest

Compound Name: Biguanide, dihydriodide

Cat. No.: B15345952

Disclaimer: Publicly available stability data for biguanide dihydriodide is limited. This guide
provides a comprehensive overview based on the known stability of the biguanide scaffold,
related biguanide compounds such as metformin, and the chemical properties of iodide salts.
The information herein should be used as a general guideline, and specific stability studies for
biguanide dihydriodide are strongly recommended.

Introduction

Biguanides are a class of compounds recognized for their therapeutic applications, most
notably as antihyperglycemic agents.[1][2] The stability of any active pharmaceutical ingredient
(API) is a critical factor in drug development, ensuring its safety, efficacy, and shelf-life. This
technical guide delves into the stability and storage considerations for biguanide dihydriodide,
providing insights for researchers, scientists, and drug development professionals.
Understanding the chemical and physical stability of biguanide dihydriodide is paramount for
developing robust formulations and defining appropriate storage conditions.[3]

Chemical and Physical Properties

Biguanide itself is a colorless solid that is soluble in water, forming a highly basic solution.[4]
The dihydriodide salt is expected to be a crystalline solid with increased water solubility
compared to the free base. The presence of the iodide counter-ions will influence the overall
properties of the compound.
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Table 1: General Chemical and Physical Properties of Biguanide and Inferred Properties of
Biguanide Dihydriodide

. . Biguanide Dihydriodide
Property Biguanide (Free Base)

(Inferred)
Chemical Formula C2H7N5 C2H7NS - 2HI
Molar Mass 101.11 g/mol 357.94 g/mol

] White to off-white crystalline

Appearance Colorless solid[4] ]

solid

N ) Expected to be highly soluble

Solubility Soluble in water[4] )

in water

The pKa values will be
Acidity (pKa) 3.07, 13.25[4] influenced by the salt

formation.

Factors Affecting Stability

The stability of biguanide dihydriodide is susceptible to several environmental factors.

Temperature

Elevated temperatures can accelerate the degradation of biguanide compounds.[5] Thermal
degradation may lead to the formation of melamine derivatives through the loss of ammonia,
particularly at temperatures above 130°C for the free base.[2] For metformin hydrochloride, a
related biguanide, thermal degradation has been observed to follow zero-order kinetics in
agueous solutions at temperatures ranging from 30°C to 70°C.[5]

pH

Biguanides are generally stable over a wide pH range.[2] However, extreme pH conditions,
especially in the presence of heat, can lead to hydrolysis. Strong agueous acids (>1 M) or
bases (>1 M) are typically required to induce significant degradation.[2] The pH of agqueous
solutions of biguanide dihydriodide is expected to be acidic due to the hydroiodic acid salt.
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Light (Photostability)

Compounds containing iodide are known to be sensitive to light.[6][7][8] Photodegradation can
lead to the oxidation of iodide to iodine, which may result in a discoloration of the material
(turning yellow or brown). The biguanide structure itself may also be susceptible to
photodegradation. Therefore, it is crucial to protect biguanide dihydriodide from light.

Humidity (Hygroscopicity)

The hygroscopicity of a substance, its tendency to absorb moisture from the air, is a critical
parameter in pharmaceutical development.[9][10][11][12] While specific data for biguanide
dihydriodide is unavailable, many pharmaceutical salts are hygroscopic. Moisture uptake can

lead to physical changes such as deliquescence and can also accelerate chemical degradation
by facilitating hydrolytic reactions.

Oxygen (Oxidative Stability)

The iodide ion is susceptible to oxidation, which can be initiated by atmospheric oxygen,
especially in the presence of light or metal ions. This can lead to the formation of free iodine
and potentially other degradation products. The biguanide moiety itself is relatively resistant to
mild oxidizing agents.[2]

Degradation Pathways

The primary degradation pathway for biguanides is hydrolysis, which often results in the
formation of urea or biuret as byproducts.[2] For biguanide dihydriodide, two main degradation
pathways can be postulated:

o Hydrolysis of the Biguanide Backbone: This is a common degradation route for biguanides,
leading to the formation of guanylurea and ammonia.

o Oxidation of the lodide Counter-ion: The iodide can be oxidized to elemental iodine,
particularly under the influence of light and oxygen.

Caption: Postulated degradation pathways for biguanide dihydriodide.

Recommended Storage and Handling
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Based on the potential stability liabilities, the following storage and handling conditions are

recommended for biguanide dihydriodide.

Table 2: Recommended Storage and Handling Conditions for Biguanide Dihydriodide

Condition Recommendation Rationale
Store in a cool place (2-8 °C
for long-term storage is To minimize thermal
Temperature _ _ , _
advisable). Avoid excessive degradation.
heat.
) o To prevent photodegradation
) Protect from light by storing in o )
Light ] of the iodide and potentially
amber or opague containers. _ _
the biguanide structure.
) ) To prevent moisture absorption
Store in a dry place with a ) ]
o ) ) which can lead to physical
Humidity desiccant if necessary. Use ]
) changes and chemical
well-sealed containers. ]
degradation.
Store under an inert o o
) To minimize oxidation of the
Atmosphere atmosphere (e.g., nitrogen or

argon) for long-term storage.

iodide counter-ion.

pH of Solutions

Maintain a neutral to slightly
acidic pH for aqueous
solutions. Avoid strongly acidic

or alkaline conditions.

To prevent hydrolysis.

Experimental Protocols for Stability Assessment

A comprehensive stability assessment of biguanide dihydriodide should include forced

degradation studies and long-term stability testing under various conditions.

Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation products and

pathways.[5][13][14][15]
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e Acid and Base Hydrolysis: Treat a solution of biguanide dihydriodide with 0.1 M HCl and 0.1
M NaOH at elevated temperatures (e.g., 60°C) for a defined period.

o Oxidative Degradation: Expose a solution of the compound to 3% hydrogen peroxide at
room temperature.

o Thermal Degradation: Heat the solid compound at a high temperature (e.g., 105°C) for a
specified duration.

e Photodegradation: Expose the solid compound and a solution to UV and visible light, as per
ICH Q1B guidelines.

Analytical Methods for Stability Indicating Assays

A stability-indicating analytical method is crucial to separate and quantify the parent compound
from its degradation products.[16]

o High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV
detection is commonly used for the analysis of biguanides. A C18 column with a mobile
phase consisting of a phosphate buffer and acetonitrile is a good starting point.

o Mass Spectrometry (MS): LC-MS can be used to identify the structures of the degradation
products.

o UV-Visible Spectroscopy: Can be used for quantification and to monitor for discoloration due
to iodine formation.
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Caption: General workflow for assessing the stability of biguanide dihydriodide.

Signaling Pathways

Biguanides, such as metformin, are known to exert their therapeutic effects through the
activation of the AMP-activated protein kinase (AMPK) pathway.[17][18][19][20] This pathway is
a central regulator of cellular energy homeostasis. The binding of biguanides to mitochondrial
complex | is thought to be a key initiating event.
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Caption: Simplified signaling pathway for biguanides.

Conclusion

While specific stability data for biguanide dihydriodide is not readily available, this technical
guide provides a framework for understanding its potential stability profile based on the
chemistry of the biguanide scaffold and iodide salts. Key considerations for maintaining the
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stability of biguanide dihydriodide include protection from light, moisture, and high
temperatures. The development of a validated stability-indicating analytical method is essential
for accurately assessing its shelf-life and for the development of stable pharmaceutical
formulations. Further experimental studies are necessary to establish a definitive stability
profile for biguanide dihydriodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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